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Compound of Interest

Compound Name: BI-882370

Cat. No.: B606099

Essential Safety and Handling Guide for BI-882370

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical information for the handling of BI-882370,
a potent and selective RAF kinase inhibitor. The following guidelines are designed to ensure
the safe use of this compound in a laboratory setting and to provide clear operational and
disposal plans.

BI-882370 is a crystalline solid or powder and should be considered hazardous until more
comprehensive safety information becomes available.[1][2] All personnel must review the
complete Safety Data Sheet (SDS) provided by the supplier before use.[1]

Personal Protective Equipment (PPE)

Given that BI-882370 is a potent compound, a conservative approach to personal protection is
paramount. The following table summarizes the recommended PPE for handling BI-882370
powder and solutions.
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Operation Required Personal Protective Equipment

- Gloves: Nitrile or other chemically resistant
gloves. - Eye Protection: Safety glasses with
side shields or chemical splash goggles. -
Respiratory Protection: A properly fitted NIOSH-
Handling Solid/Powder approved respirator (e.g., N95 or higher) is

recommended when handling the powder
outside of a certified chemical fume hood to
prevent inhalation. - Lab Coat: A standard

laboratory coat is required.

- Gloves: Nitrile or other chemically resistant
gloves. - Eye Protection: Safety glasses with
side shields or chemical splash goggles. - Lab
Handling Solutions Coat: A standard laboratory coat is required. -
Ventilation: All work with solutions should be
conducted in a well-ventilated area, preferably

within a chemical fume hood.

Operational Plans: Handling and Storage

Handling:

e Engineering Controls: All weighing and initial dilutions of the BI-882370 powder should be
performed in a certified chemical fume hood to minimize inhalation exposure.

» General Precautions: Avoid ingestion, inhalation, and contact with eyes and skin.[1] Wash
hands thoroughly after handling.[1]

Storage:
o BI-882370 as a solid should be stored at -20°C for long-term stability (up to 4 years).[1]

o Stock solutions can be stored at -20°C for several months.[3] For shorter periods (days to
weeks), storage at O - 4°C is also acceptable.[4] The product should be stored in a dry, dark
place.[4]
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Disposal Plan

Dispose of BI-882370 and any contaminated materials in accordance with all applicable
federal, state, and local regulations for hazardous chemical waste. Unused organic solvent
waste should be collected in a designated, labeled waste container.

Experimental Protocols

The following are example protocols for the preparation of BI-882370 for in vitro and in vivo
experiments based on available literature.

Preparation of Stock Solutions for In Vitro Assays:
o BI-882370 is supplied as a crystalline solid.[1]

» To prepare a stock solution, dissolve the compound in an organic solvent such as Dimethyl
Sulfoxide (DMSO), ethanol, or dimethyl formamide.[1] The solvent should be purged with an
inert gas.[1]

e The solubility in these solvents is approximately 0.1 mg/mL with warming.[1]

o For cellular assays, BI-882370 has been used at concentrations ranging from 0.1 nM to
3000 nM.[3][5]

Formulation for In Vivo Oral Administration (Mouse Models):

o For oral administration in mouse xenograft models, BI-882370 has been formulated in 0.5%
Natrosol (hydroxyethyl cellulose) in an acidic buffer (pH 3, citric acid).[6]

» Dosages of 25 mg/kg and 50 mg/kg administered twice daily have been shown to be
efficacious in mouse models of BRAF-mutant melanomas and colorectal carcinomas.[2][5]

Signaling Pathway

BI-882370 is a potent inhibitor of RAF kinases, which are key components of the RAS-RAF-
MEK-ERK signaling pathway. This pathway is crucial in regulating cell growth, differentiation,
and survival. Mutations in the BRAF gene, particularly the V600E mutation, can lead to
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constitutive activation of this pathway, driving cancer cell proliferation. BI-882370 inhibits the
oncogenic BRAFV600E-mutant, as well as wild-type BRAF and CRAF kinases.[2][3]
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Caption: The RAS-RAF-MEK-ERK signaling pathway and the inhibitory action of BI-882370 on
RAF kinases.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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